N-(tetrahydro-2-furanylmethyl)-2-[(2-thienylacetyl)amino]benzamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[(2-thiophen-2-ylacetyl)amino]benzamide
• InChI: InChI=1S/C18H20N2O3S/c21-17(11-14-6-4-10-24-14)20-16-8-2-1-7-15(16)18(22)19-12-13-5-3-9-23-13/h1-2,4,6-8,10,13H,3,5,9,11-12H2,(H,19,22)(H,20,21)
• InChI Key: LUWGKEWEQXRCLA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC=CC=C2NC(=O)CC3=CC=CS3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide derivatives has been widely explored. For instance, efficient procedures for the synthesis of N-(1-alkylamino-2,2-dichloroethyl)benzamides and related compounds have been reported, highlighting methods that could potentially be adapted for the synthesis of N-(tetrahydro-2-furanylmethyl)-2-[(2-thienylacetyl)amino]benzamide (Guirado et al., 2002). Similarly, a highly efficient green synthesis approach for N-alkyl 2-[(2-oxo-2-aryl ethyl) amino] benzamide derivatives has been developed, showcasing the potential for environmentally friendly synthesis routes (Sabbaghan & Hossaini, 2012).

Molecular Structure Analysis

The molecular structure of benzamide derivatives has been a subject of study, where X-ray crystallography has played a crucial role in determining the structural details. For example, the molecular structure of N-(2,2-dichloro-1-isopentylaminoethyl)-4-methylbenzamide has been elucidated, providing insights into the spatial arrangement and bonding patterns that could be relevant for understanding the structure of N-(tetrahydro-2-furanylmethyl)-2-[(2-thienylacetyl)amino]benzamide (Guirado et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of benzamide derivatives includes various electrophilic and nucleophilic reactions, offering pathways to further functionalize the N-(tetrahydro-2-furanylmethyl)-2-[(2-thienylacetyl)amino]benzamide molecule. Studies have shown that benzamides can undergo reactions such as nitration, bromination, and acylation, which are crucial for modifying the chemical properties and increasing the utility of these compounds (Aleksandrov & El’chaninov, 2017).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline structure, are essential for determining their applicability in various fields. The crystalline structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, for example, provides valuable information on the intermolecular interactions and stability of such compounds (Saeed et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and interaction with biological molecules, are critical for understanding the potential applications of N-(tetrahydro-2-furanylmethyl)-2-[(2-thienylacetyl)amino]benzamide. Research on similar benzamides has revealed insights into their antimicrobial activity and potential as intermediates in the synthesis of more complex molecules (Ertan et al., 2007).